N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide

• Molecular Formula: C19H20BrN3O4
• Molecular Weight: 434.3 g/mol
• IUPAC Name: N-[2-[(2E)-2-[(5-bromo-2,4-dimethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methylbenzamide
• InChI: InChI=1S/C19H20BrN3O4/c1-12-4-6-13(7-5-12)19(25)21-11-18(24)23-22-10-14-8-15(20)17(27-3)9-16(14)26-2/h4-10H,11H2,1-3H3,(H,21,25)(H,23,24)/b22-10+
• InChI Key: PTMHLIVSHCCXCO-LSHDLFTRSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC(=C(C=C2OC)OC)Br
• SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC(=C(C=C2OC)OC)Br

Description

N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide, also known as BDMC, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BDMC belongs to the class of compounds known as hydrazones and has been found to possess a range of pharmacological properties that make it a promising candidate for the development of novel drugs.

Mechanism of Action

The exact mechanism of action of N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide is not fully understood. However, it has been proposed that N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide exerts its anti-cancer effects by inhibiting the activity of various enzymes and signaling pathways that are involved in cancer cell growth and survival. N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. By inhibiting HDACs, N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide can alter the expression of genes that are involved in cancer cell growth and survival, leading to the induction of apoptosis.
Biochemical and physiological effects:
N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide has been found to possess a range of biochemical and physiological effects that make it a promising candidate for the development of novel drugs. It has been shown to possess anti-inflammatory and anti-oxidant properties, which can help in reducing inflammation and oxidative stress, both of which are implicated in various disease conditions. N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide has also been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide is its ability to inhibit the growth of various cancer cell lines. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival. However, one of the limitations of N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide is its low solubility in aqueous media, which can make it difficult to use in in vivo studies. Additionally, the exact mechanism of action of N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide. One of the areas of research is the development of novel drugs based on N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide. Researchers are exploring the potential of N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide derivatives as anti-cancer agents, with the aim of developing more potent and selective compounds. Another area of research is the elucidation of the exact mechanism of action of N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide. By understanding how N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide exerts its anti-cancer effects, researchers can develop more targeted and effective therapies for cancer. Finally, researchers are exploring the potential of N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide in other disease conditions, such as neurodegenerative diseases and inflammation.

Synthesis Methods

N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide can be synthesized through a multistep process involving the condensation of 5-bromo-2,4-dimethoxybenzaldehyde with hydrazine hydrate, followed by the reaction of the resulting hydrazone with 4-methylbenzoyl chloride. The final product is obtained through purification and characterization using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide has been extensively studied for its potential therapeutic applications in various disease conditions. It has been found to possess anti-cancer, anti-inflammatory, and anti-oxidant properties. N-{2-[2-(5-bromo-2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-4-methylbenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy.